Cas no 2309448-32-4 (2-{[3-(2-bromopyridin-3-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl]oxy}acetic acid)

• Product Name: 2-{[3-(2-bromopyridin-3-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl]oxy}acetic acid
• CAS No: 2309448-32-4
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6438912
• PubChem ID: 165739680
• Update Time: 2025-06-28

2-{[3-(2-bromopyridin-3-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7428664
• 2309448-32-4
• 2-{[3-(2-bromopyridin-3-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl]oxy}acetic acid

• Inchi： 1S/C27H25BrN2O5/c28-25-23(11-5-13-29-25)27(35-16-24(31)32)12-6-14-30(17-27)26(33)34-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-5,7-11,13,22H,6,12,14-17H2,(H,31,32)
• InChI Key： ZSPIIEQSAUNIGO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)OCC(=O)O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 89Ų

Additional information on 2-{[3-(2-bromopyridin-3-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl]oxy}acetic acid

Introduction to 2-{[3-(2-bromopyridin-3-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl]oxy}acetic Acid (CAS No: 2309448-32-4)

2-{[3-(2-bromopyridin-3-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl]oxy}acetic acid (CAS No: 2309448-32-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in medicinal chemistry due to its unique pharmacophoric features.

The molecular framework of this compound incorporates several key structural motifs that are highly relevant to contemporary drug design strategies. Specifically, the presence of a 2-bromopyridine moiety and a fluorenylmethoxy carbonyl group contributes to its potential biological activity. These functional groups are frequently employed in the development of small-molecule inhibitors and modulators, making this compound a valuable asset in the quest for novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of kinase inhibitors, particularly those targeting tyrosine kinases, which play a crucial role in various signaling pathways associated with cancer and inflammatory diseases. The piperidine scaffold present in this compound is well-known for its ability to enhance binding affinity and selectivity towards such kinases. This structural feature, combined with the electron-withdrawing nature of the bromopyridine moiety, suggests that this compound may exhibit potent inhibitory activity against relevant targets.

The fluorenylmethoxy carbonyl group not only contributes to the overall stability of the molecule but also serves as a handle for further chemical modifications. This versatility allows medicinal chemists to explore various derivatization strategies, enabling the optimization of pharmacokinetic properties and target specificity. Such modifications are essential for translating promising lead compounds into viable drug candidates.

Recent advancements in computational chemistry and structure-based drug design have further highlighted the potential of this compound. Molecular docking studies have indicated that it can effectively interact with the active sites of target enzymes, suggesting a high binding affinity. These computational predictions align well with experimental data from initial screening assays, reinforcing the compound's promise as a therapeutic agent.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromopyridine moiety is particularly critical, as it dictates much of the compound's pharmacological profile. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation with high efficiency.

Evaluation of the pharmacological properties of 2-{[3-(2-bromopyridin-3-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl]oxy}acetic acid has revealed intriguing findings that warrant further investigation. Preliminary in vitro assays have demonstrated its ability to modulate key signaling pathways relevant to cancer progression. Specifically, it has shown potential in inhibiting the activity of certain tyrosine kinases, which are known to be overexpressed in various malignancies.

The compound's interaction with biological targets is further enhanced by its ability to form stable hydrogen bonds and hydrophobic interactions. These non-covalent interactions are critical for achieving high affinity and selectivity in drug-receptor binding. The presence of multiple functional groups allows for diverse interactions with target proteins, contributing to its multifaceted pharmacological effects.

In addition to its potential therapeutic applications, this compound also exhibits interesting physicochemical properties that make it an attractive candidate for drug development. Its solubility profile is favorable for formulation into various delivery systems, while its stability under different conditions ensures compatibility with storage and transportation requirements.

The role of structure-based drug design in optimizing this compound cannot be overstated. By leveraging insights from crystallographic data and computational modeling, researchers can fine-tune its structure to improve binding affinity and reduce off-target effects. Such an approach is essential for developing drugs that are both effective and safe for clinical use.

The future prospects for 2-{[3-(2-bromopyridin-3-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl]oxy}acetic acid are promising, given its unique structural features and demonstrated biological activity. Further research is warranted to fully elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in realizing its therapeutic potential.

In conclusion, 2-{[3-(2-bromopyridin-3-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl]oxy}acetic acid (CAS No: 2309448-32-4) represents a significant advancement in pharmaceutical chemistry. Its intricate molecular structure and favorable pharmacological properties position it as a promising candidate for further development into novel therapeutic agents. Continued research efforts will undoubtedly uncover new insights into its potential applications in medicine.